N-(3-methylbenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine

• IUPAC Name: (E)-1-(3-methylphenyl)-N-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]methanimine
• InChI: InChI=1S/C23H25N3/c1-19-6-4-7-20(16-19)17-24-26-14-12-25(13-15-26)18-22-10-5-9-21-8-2-3-11-23(21)22/h2-11,16-17H,12-15,18H2,1H3/b24-17+
• InChI Key: TUZAKTOHCNHITB-JJIBRWJFSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=NN2CCN(CC2)CC3=CC=CC4=CC=CC=C43
• Isomeric SMILES: CC1=CC(=CC=C1)/C=N/N2CCN(CC2)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H25N3
• Molecular Weight: 343.5 g/mol
• CAS RN: 303102-38-7

Description

N-(3-methylbenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine, commonly known as MNPA, is a chemical compound that belongs to the family of piperazine derivatives. MNPA has attracted significant attention from the scientific community due to its potential therapeutic applications and unique chemical properties.

Mechanism of Action

The mechanism of action of MNPA is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell proliferation and neurodegeneration. MNPA has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which can lead to the accumulation of DNA damage and cell death in cancer cells. MNPA has also been found to modulate the activity of various neurotransmitters and receptors in the brain, which can improve cognitive function and protect against neurodegeneration.
Biochemical and Physiological Effects:
MNPA has been found to have several biochemical and physiological effects, including the induction of apoptosis in cancer cells, modulation of neurotransmitter release and receptor activity in the brain, and improvement of cognitive function in animal models of neurodegenerative diseases. MNPA has also been shown to exhibit low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for lab experiments, including its potent cytotoxic activity against cancer cells, neuroprotective effects, and low toxicity. However, MNPA is a complex compound that requires careful synthesis and purification, which can be time-consuming and expensive. MNPA also has limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on MNPA, including the development of novel synthesis methods to improve the yield and purity of the compound, the optimization of pharmacokinetic properties to enhance its therapeutic potential, and the investigation of its effects on other diseases and physiological systems. Additionally, further studies are needed to fully understand the mechanism of action of MNPA and to identify potential drug targets for its therapeutic applications.
Conclusion:
MNPA is a promising chemical compound that has attracted significant attention from the scientific community due to its potential therapeutic applications and unique chemical properties. MNPA has been extensively studied for its cytotoxic activity against cancer cells, neuroprotective effects, and improvement of cognitive function in animal models of neurodegenerative diseases. While there are several advantages and limitations to using MNPA in lab experiments, there are also several potential future directions for research that could lead to the development of novel therapeutic agents.

Scientific Research Applications

MNPA has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and neurological disorders. MNPA has been shown to exhibit potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. MNPA has also been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.